Cas no 2228627-09-4 ((4,4-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclohexyl)methanamine)

• Product Name: (4,4-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclohexyl)methanamine
• CAS No: 2228627-09-4
• MF: C₁₃H₁₆F₂N₄
• MW: 266.289749145508
• CID: 5778092
• PubChem ID: 165708515
• Update Time: 2025-11-01

(4,4-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclohexyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1971922
• 2228627-09-4
• (4,4-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclohexyl)methanamine
• (4,4-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclohexyl)methanamine

• Inchi： 1S/C13H16F2N4/c14-13(15)3-1-12(9-16,2-4-13)10-7-18-11-8-17-5-6-19(10)11/h5-8H,1-4,9,16H2
• InChI Key： DTYJDWUOHYFECL-UHFFFAOYSA-N
• SMILES： FC1(CCC(CN)(C2=CN=C3C=NC=CN23)CC1)F

Computed Properties

• Exact Mass: 266.13430285g/mol
• Monoisotopic Mass: 266.13430285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 56.2Ų

Additional information on (4,4-difluoro-1-{imidazo1,2-apyrazin-3-yl}cyclohexyl)methanamine

Comprehensive Overview of (4,4-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclohexyl)methanamine (CAS No. 2228627-09-4)

The compound (4,4-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclohexyl)methanamine, identified by its CAS No. 2228627-09-4, has garnered significant attention in the pharmaceutical and biochemical research communities. This molecule, characterized by its unique imidazo[1,2-a]pyrazine core and difluorocyclohexyl moiety, exhibits promising potential in drug discovery, particularly in targeting G protein-coupled receptors (GPCRs) and kinase inhibitors. Its structural complexity and functional versatility make it a subject of intense study for applications in oncology, neurology, and immunology.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of compounds like (4,4-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclohexyl)methanamine. Researchers are increasingly leveraging machine learning algorithms to predict its binding affinities and optimize its pharmacokinetic properties. This aligns with the growing demand for precision medicine and personalized therapeutics, where such molecules play a pivotal role in developing targeted treatments with minimal side effects.

The imidazo[1,2-a]pyrazine scaffold, a key feature of this compound, is renowned for its bioisosteric properties, often serving as a surrogate for purine bases in drug design. This moiety enhances the molecule's ability to interact with biological targets such as enzymes and receptors, making it a valuable asset in medicinal chemistry. Additionally, the difluorocyclohexyl group contributes to improved metabolic stability and membrane permeability, addressing common challenges in drug development.

In the context of synthetic accessibility, CAS No. 2228627-09-4 presents both opportunities and challenges. Advanced organic synthesis techniques, including transition metal catalysis and flow chemistry, are being employed to streamline its production. The compound's structure-activity relationship (SAR) is also a focal point, with researchers exploring modifications to enhance its efficacy and selectivity. These efforts are critical in the race to develop next-generation therapeutics for complex diseases.

From a commercial perspective, the demand for (4,4-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclohexyl)methanamine is driven by its potential in biopharmaceutical partnerships and licensing agreements. Companies specializing in contract research organizations (CROs) and custom synthesis are actively offering this compound to support preclinical and clinical studies. Its inclusion in drug candidate libraries further underscores its relevance in modern drug discovery pipelines.

Environmental and regulatory considerations are also paramount. While CAS No. 2228627-09-4 is not classified as a hazardous substance, its handling and disposal must adhere to Good Laboratory Practices (GLP) and green chemistry principles. Researchers are encouraged to explore sustainable synthesis routes to minimize waste and energy consumption, aligning with global sustainability goals.

In summary, (4,4-difluoro-1-{imidazo[1,2-a]pyrazin-3-yl}cyclohexyl)methanamine represents a cutting-edge compound with multifaceted applications in life sciences. Its integration into innovative drug development strategies, coupled with advancements in computational chemistry and synthetic methodologies, positions it as a key player in the future of therapeutic innovation. As research progresses, this molecule is poised to address unmet medical needs and contribute to the evolution of precision healthcare.